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Compound of Interest

Compound Name: SOLVENT YELLOW 83

Cat. No.: B1172513

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Savinyl Yellow RLSN is a solvent-soluble metal complex dye, chemically identified as C.I.
Solvent Yellow 83 and C.I. Pigment Yellow 83.[1][2] It is characterized by its excellent solubility
in polar organic solvents and good overall fastness properties, making it a versatile colorant in
various industrial and research applications. This guide provides a detailed overview of its
technical specifications, properties, and application considerations.

Chemical and Physical Properties

Savinyl Yellow RLSN is a yellow powder with a reddish shade.[3][4] It is a disazo compound,
which contributes to its strong color and stability.[3]
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Property Value Source

Solvent Yellow 83 / Pigment

C.l. Name Vellow 83 [2]
CAS Number 5567-15-7 [4]
EINECS Number 226-939-8 [31[4]
Chemical Family Disazo [3]
Physical Form Yellow Powder

Density 1.6 g/cm3

pH Value 6.0-75 [3]
Moisture Content <2.0% [3]
Heat Stability 200 °C [3]

Solubility Data

Savinyl Yellow RLSN exhibits high solubility in a range of polar organic solvents. The following
table summarizes its solubility in various solvents.

Solvent Solubility (g/L)
Butyl Cellosolve 350
Acetone 250
Methyl Ethyl Ketone 450
Diacetone Alcohol 500

Data sourced from a technical data sheet for Solvent Yellow 83.

Fastness Properties

The fastness properties of a dye indicate its resistance to fading or bleeding under various
conditions. Savinyl Yellow RLSN generally demonstrates good to excellent fastness.
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Property Rating Scale Source
Light Fastness 7 1-8 (Blue Wool Scale)  [3]
Acid Fastness 5 1-5 [3]
Alkali Fastness 5 1-5 [3]
Water Resistance 5 1-5 [3]
Oil Resistance 5 1-5 [3]
Ethanol Resistance 5 1-5 [3]
Ketone Resistance 5 1-5 [3]

Note on the Blue Wool Scale: The Blue Wool Scale is a standard method for assessing the
lightfastness of colorants. A rating of 7 indicates a very high resistance to fading when exposed
to light.

Spectroscopic Properties

Detailed spectroscopic data such as the maximum absorption wavelength (Amax) and molar
absorptivity are not readily available in public technical data sheets. For precise quantitative
applications, it is recommended that users determine these parameters empirically in their
specific solvent system.

Experimental Protocols

As Savinyl Yellow RLSN is a commercial dye, specific experimental protocols for its use are
highly application-dependent. A general protocol for preparing a stock solution for laboratory
use is provided below.

Protocol for Preparation of a Stock Solution
o Objective: To prepare a 1 mg/mL stock solution of Savinyl Yellow RLSN in a suitable solvent.
e Materials:

o Savinyl Yellow RLSN powder
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[e]

Volumetric flask (e.g., 10 mL)

o

Analytical balance

[¢]

Chosen solvent (e.g., Acetone)

[¢]

Magnetic stirrer and stir bar (optional)

[e]

Pipettes

e Procedure:
1. Weigh out 10 mg of Savinyl Yellow RLSN powder using an analytical balance.
2. Carefully transfer the powder to a 10 mL volumetric flask.
3. Add a small amount of the chosen solvent to the flask to dissolve the powder.
4. If necessary, use a magnetic stirrer at a low speed to aid dissolution.
5. Once the powder is fully dissolved, add the solvent up to the 10 mL mark.
6. Invert the flask several times to ensure a homogenous solution.
7. Store the stock solution in a sealed, light-protected container.

Application Workflow

The following diagram illustrates a logical workflow for the selection and application of Savinyl
Yellow RLSN in a research or development context.
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Savinyl Yellow RLSN Application Workflow
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Caption: A flowchart outlining the key stages for effectively utilizing Savinyl Yellow RLSN.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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